Cas no 827320-16-1 (Ethene, (2-isocyanatoethoxy)-)
Ethene, (2-isocyanatoethoxy)- structure
Product Name:Ethene, (2-isocyanatoethoxy)-
CAS No:827320-16-1
MF:C5H7NO2
MW:113.114581346512
CID:684863
PubChem ID:17856169
Update Time:2025-04-19
Ethene, (2-isocyanatoethoxy)- Chemical and Physical Properties
Names and Identifiers
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- Ethene, (2-isocyanatoethoxy)-
- 1-ethenoxy-2-isocyanatoethane
- 2-vinyloxyethyl isocyanate
- DTXSID00591302
- 827320-16-1
- SCHEMBL692435
- (2-Isocyanatoethoxy)ethene
-
- Inchi: 1S/C5H7NO2/c1-2-8-4-3-6-5-7/h2H,1,3-4H2
- InChI Key: HJGDEBOFNVBPKY-UHFFFAOYSA-N
- SMILES: O(C=C)CCN=C=O
Computed Properties
- Exact Mass: 113.047678466g/mol
- Monoisotopic Mass: 113.047678466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 105
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 38.7Ų
Ethene, (2-isocyanatoethoxy)- Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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